4-(2-((6-(Piperidin-1-ylsulfonyl)quinoxalin-2-yl)amino)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-((6-(Piperidin-1-ylsulfonyl)quinoxalin-2-yl)amino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H25N5O4S2 and its molecular weight is 475.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Compounds related to 4-(2-((6-(Piperidin-1-ylsulfonyl)quinoxalin-2-yl)amino)ethyl)benzenesulfonamide have been extensively studied for their anticancer properties. Novel quinolines and pyrimido[4,5-b]quinolines bearing a sulfonamide moiety were synthesized and evaluated for their in vitro cytotoxic activity against Ehrlich ascites carcinoma cells. Among these compounds, some demonstrated promising cytotoxic activity comparable to the reference drug doxorubicin. This suggests their potential utility as anticancer agents, highlighting the importance of the sulfonamide group in enhancing their therapeutic efficacy (Ghorab et al., 2007).
Radioprotective Agents
The utility of these compounds extends to their radioprotective properties. Research indicates that certain benzenesulfonamide derivatives exhibit in vivo radioprotective activity against γ-irradiation in mice. This application is significant for developing treatments that could mitigate the harmful effects of radiation exposure, potentially benefiting cancer patients undergoing radiotherapy (Ghorab et al., 2008).
Inhibition of Enzymatic Activity
Some derivatives have been explored for their ability to inhibit specific enzymes, such as the transforming growth factor-beta type 1 receptor kinase. These inhibitors have shown significant efficacy in cell-based assays, pointing to their potential in treating diseases related to the overactivity of this kinase. This application underscores the versatility of the sulfonamide group in targeting various molecular pathways involved in disease processes (Kim et al., 2009).
Antimicrobial Properties
Benzenesulfonamide compounds have also been synthesized and evaluated for their antimicrobial activity. Research in this area has led to the identification of N-substituted derivatives that show moderate to excellent activity against both Gram-negative and Gram-positive bacteria. This indicates the potential of these compounds in developing new antimicrobial agents, addressing the growing concern of antibiotic resistance (Khalid et al., 2016).
Mechanism of Action
Target of Action
The compound 4-(2-((6-(Piperidin-1-ylsulfonyl)quinoxalin-2-yl)amino)ethyl)benzenesulfonamide, also known as PQ401, is a potential cancer drug For instance, piperidine derivatives have been used in the design of drugs targeting anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Mode of Action
. This inhibition could lead to changes in cellular processes, potentially contributing to its anticancer effects.
Properties
IUPAC Name |
4-[2-[(6-piperidin-1-ylsulfonylquinoxalin-2-yl)amino]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O4S2/c22-31(27,28)17-6-4-16(5-7-17)10-11-23-21-15-24-20-14-18(8-9-19(20)25-21)32(29,30)26-12-2-1-3-13-26/h4-9,14-15H,1-3,10-13H2,(H,23,25)(H2,22,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQFJJFDTYSMQSO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC3=NC=C(N=C3C=C2)NCCC4=CC=C(C=C4)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.